Cas no 1270492-83-5 (1-(2,5-DIFLUOROPHENYL)PROP-2-EN-1-AMINE)

• Product Name: 1-(2,5-DIFLUOROPHENYL)PROP-2-EN-1-AMINE
• CAS No: 1270492-83-5
• MF: C₉H₉F₂N
• MW: 169.171269178391
• CID: 5582831
• PubChem ID: 55282989
• Update Time: 2025-10-28

1-(2,5-DIFLUOROPHENYL)PROP-2-EN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-DIFLUOROPHENYL)PROP-2-EN-1-AMINE
• Benzenemethanamine, α-ethenyl-2,5-difluoro-
• 1270492-83-5
• N15345
• AKOS006344858

• Inchi： 1S/C9H9F2N/c1-2-9(12)7-5-6(10)3-4-8(7)11/h2-5,9H,1,12H2
• InChI Key： DEOQYXPAHXRVEY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(C=C)N)F

Computed Properties

• Exact Mass: 169.07030562g/mol
• Monoisotopic Mass: 169.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 215.6±35.0 °C(Predicted)
• pka: 7.86±0.10(Predicted)

Additional information on 1-(2,5-DIFLUOROPHENYL)PROP-2-EN-1-AMINE

Recent Advances in the Study of 1-(2,5-Difluorophenyl)prop-2-en-1-amine (CAS: 1270492-83-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1-(2,5-difluorophenyl)prop-2-en-1-amine (CAS: 1270492-83-5) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This brief report synthesizes the latest findings regarding this fluorinated amine derivative, focusing on its synthetic applications, biological activities, and potential therapeutic uses. Recent literature highlights its utility as a versatile building block for the development of novel bioactive molecules, particularly in the context of central nervous system (CNS) targeting compounds.

Structural analysis reveals that the presence of both fluorine atoms at the 2- and 5-positions of the phenyl ring significantly influences the electronic properties and metabolic stability of this compound. The propenylamine moiety provides an excellent handle for further chemical modifications, making it particularly valuable for structure-activity relationship (SAR) studies. Recent synthetic protocols have demonstrated efficient routes to this compound with improved yields and purity, addressing previous challenges in its preparation.

In pharmacological studies, 1-(2,5-difluorophenyl)prop-2-en-1-amine has shown interesting interactions with various neurotransmitter systems. Preliminary in vitro assays indicate moderate affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric drug development. The fluorinated aromatic system appears to enhance blood-brain barrier penetration compared to non-fluorinated analogs, as demonstrated in recent pharmacokinetic studies using rodent models.

Recent work published in the Journal of Medicinal Chemistry (2023) has explored derivatives of this compound as potential monoamine oxidase (MAO) inhibitors. The lead compounds demonstrated selective inhibition of MAO-B over MAO-A, with IC50 values in the low micromolar range. This selectivity profile suggests possible applications in neurodegenerative disorders, though further optimization is needed to improve potency and selectivity.

From a chemical biology perspective, this scaffold has been employed in the development of activity-based probes for studying enzyme mechanisms. The amine functionality allows for easy conjugation to various reporter tags, while the fluorinated aromatic system provides a unique spectroscopic signature for detection. Recent applications include the development of fluorescent probes for studying neurotransmitter transporters.

Ongoing research is exploring the use of 1270492-83-5 as a precursor for more complex pharmaceutical agents. Several patent applications filed in 2023-2024 describe its incorporation into novel drug candidates targeting neurological and psychiatric conditions. The compound's balance of lipophilicity and polarity, combined with its metabolic stability, makes it particularly attractive for CNS drug development.

Future research directions for this compound class include further exploration of its structure-activity relationships, development of more efficient synthetic routes, and evaluation of its potential in targeted drug delivery systems. The unique physicochemical properties imparted by the difluorophenyl moiety continue to make this scaffold valuable for medicinal chemistry applications.